3-(4-chlorobenzyl)-7-(4-fluorophenyl)-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 2-[(4-chlorophenyl)methyl]-7-(4-fluorophenyl)-4-methylpurino[8,7-b][1,3]oxazole-1,3-dione
• InChI: InChI=1S/C21H14ClFN4O3/c1-25-18-17(19(28)27(21(25)29)10-12-2-6-14(22)7-3-12)26-11-16(30-20(26)24-18)13-4-8-15(23)9-5-13/h2-9,11H,10H2,1H3
• InChI Key: JMNVEYNPHIUWGV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC3=CC=C(C=C3)Cl)N4C=C(OC4=N2)C5=CC=C(C=C5)F
• Molecular Formula: C21H14ClFN4O3
• Molecular Weight: 424.8 g/mol

Description

3-(4-chlorobenzyl)-7-(4-fluorophenyl)-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H14ClFN4O3 and its molecular weight is 424.82. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

Research into guanosine analogues and similar purine derivatives has shown promising antiviral properties. For instance, modifications and synthesis of specific nucleoside derivatives have been explored for their activity against viruses like the Semliki Forest virus, highlighting the potential of these compounds in antiviral therapy Kini et al., 1991.

Anticancer Applications

The synthesis of novel fused [1,2,3]triazolo[4',5':3,4] pyrrolo[2,1-f]purine derivatives and their evaluation against human cancer cell lines have demonstrated significant anti-proliferative effects. Some derivatives showed stronger activity against specific cancer cell lines, comparable to standard drugs like doxorubicin. These findings suggest the potential utility of such compounds in developing new anticancer therapies Sucharitha et al., 2021.

Antibacterial Effects

The design of fluoroquinolones and related compounds with specific substituents has led to the creation of extremely potent antibacterial agents. These agents have shown significant potency against both Gram-positive and Gram-negative bacteria, indicating their potential in addressing bacterial infections resistant to current treatments Kuramoto et al., 2003.

Antioxidant Properties

Triazolo-thiadiazoles and related structures have been investigated for their in vitro antioxidant properties, demonstrating potential as therapeutic agents against oxidative stress-related conditions. These compounds' antioxidant activities further support their potential multifaceted applications in medicinal chemistry Sunil et al., 2010.

Anti-inflammatory and Analgesic Effects

Quinazolinone derivatives have been synthesized and screened for their anti-inflammatory and analgesic activities, showcasing the potential of such compounds in developing new treatments for inflammatory diseases and pain management Farag et al., 2012.